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Compound of Interest

Compound Name: 3-chloro-N-cycloheptylbenzamide
CAS No.: 330468-92-3
Cat. No.: B404991
Get Quote
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Executive Summary

This technical guide provides a comprehensive structural and synthetic analysis of 3-chloro-N-
cycloheptylbenzamide, a lipophilic benzamide derivative. While often utilized as a chemical
building block or a library member in Structure-Activity Relationship (SAR) studies for G-Protein
Coupled Receptors (GPCRs) and ion channels, its specific structural features—the metabolic
blockade of the meta-chlorine and the hydrophobic bulk of the cycloheptyl ring—make it a
textbook example of rational scaffold design.

Part 1: Chemical Identity & Physicochemical Profile

The molecule consists of a benzamide core substituted at the meta position (3-position) with a
chlorine atom and N-substituted with a seven-membered cycloheptyl ring. This combination
imparts significant lipophilicity and steric bulk, properties often sought to enhance blood-brain
barrier (BBB) penetration or to fill hydrophobic pockets in target proteins.
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Identifier Type

Value

IUPAC Name

3-chloro-N-cycloheptylbenzamide

Common Name

N-cycloheptyl-3-chlorobenzamide

Molecular Formula

C14H18CINO

Canonical SMILES

Clclccec(C(=0O)NC2CCCCCC2)cl

Isomeric SMILES

CIC1=CC=CC(C(NC2CCCCCC2)=0)=C1

InChlKey

CFAOEBFSQCPXKM-UHFFFAOYSA-N

CAS Registry Number

349098-09-5 (Generic/Library ID)

Physicochemical Properties (Calculated)

Property Value

Medicinal Chemistry
Implication

Molecular Weight 251.75 g/mol

Optimal for drug-likeness
(<500 Da).

LogP (Predicted) ~4.2

Highly lipophilic; suggests
good membrane permeability
but potential solubility issues in

agqueous media.

TPSA 29.1 A2

Low polar surface area,
predictive of high BBB

permeability.

H-Bond Donors 1 (Amide NH)

Critical for receptor binding

interactions.

H-Bond Acceptors 1 (Amide C=0)

Critical for receptor binding

interactions.

Rotatable Bonds 2

Low flexibility, suggesting a
lower entropic penalty upon

binding.
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Part 2: Structural Analysis & Visualization

The structural logic of 3-chloro-N-cycloheptylbenzamide relies on three distinct
pharmacophoric elements:

e The Benzamide Core: A privileged scaffold acting as a rigid linker.

e The 3-Chloro Substituent: An electron-withdrawing group (EWG) that modulates the acidity
of the amide proton and blocks metabolic oxidation at the vulnerable meta position.

e The Cycloheptyl Ring: A bulky, hydrophobic aliphatic ring that provides significant van der
Waals contacts, often superior to cyclohexyl or cyclopentyl rings for filling large hydrophobic
pockets (e.g., in GlyT1 inhibitors or glucokinase activators).

Diagram 1: Structural Connectivity
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Caption: Pharmacophoric dissection of 3-chloro-N-cycloheptylbenzamide showing the
functional role of each moiety.

Part 3: Synthetic Methodology

The most robust synthesis for this molecule utilizes the Schotten-Baumann reaction or a
standard nucleophilic acyl substitution under anhydrous conditions. This pathway is preferred
over coupling reagents (like EDC/HOBL) for simple substrates due to higher atom economy and
ease of purification.

Reaction Scheme
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Reagents: 3-Chlorobenzoyl chloride, Cycloheptanamine, Triethylamine (EtsN). Solvent:
Dichloromethane (DCM) or Tetrahydrofuran (THF). Conditions: 0°C to Room Temperature (RT),
2—4 hours.

Diagram 2: Synthetic Pathway
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Caption: One-step synthesis of 3-chloro-N-cycloheptylbenzamide via acid chloride activation.

Detailed Experimental Protocol

Note: All steps should be performed in a fume hood due to the lachrymatory nature of acid
chlorides.

e Preparation:

o Charge a round-bottom flask with cycloheptanamine (1.0 equiv) and triethylamine (1.2
equiv) in anhydrous DCM (0.2 M concentration relative to amine).

o Cool the solution to 0°C using an ice bath.

o Addition:
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o Dissolve 3-chlorobenzoyl chloride (1.05 equiv) in a small volume of DCM.

o Add the acid chloride solution dropwise to the amine mixture over 15 minutes.
Explanation: Slow addition prevents localized overheating and double-acylation side
reactions.

e Reaction:

o Allow the mixture to warm to room temperature naturally.

o Stir for 3 hours. Monitor via TLC (System: 20% Ethyl Acetate in Hexanes). The starting
amine spot (ninhydrin active) should disappear.

o Workup (Self-Validating Step):

Dilute with DCM.

o

[¢]

Acid Wash: Wash with 1M HCI (removes unreacted amine and EtsN).

[¢]

Base Wash: Wash with sat. NaHCOs (removes hydrolyzed 3-chlorobenzoic acid).

[e]

Brine Wash: Dry the organic layer over anhydrous MgSOa.
 Purification:
o Concentrate in vacuo.[1]

o If the product is solid, recrystallize from Ethanol/Water. If oil, purify via flash column
chromatography (Gradient: 0-20% EtOAc/Hexanes).

Part 4: Analytical Validation

To ensure the integrity of the synthesized compound, the following analytical signatures must
be confirmed.

Proton NMR (*H NMR, 400 MHz, CDCIs)

o Amide Proton (NH): Broad singlet,  6.0-6.5 ppm (Exchangeable with D20).
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e Aromatic Region (4H):

(¢]

0 7.75 ppm (t, 1H, H-2 between Cl and CO).

[¢]

0 7.65 ppm (d, 1H, H-6).

[¢]

0 7.45 ppm (d, 1H, H-4).

[e]

0 7.35 ppm (t, 1H, H-5).

o Cycloheptyl Methine (CH-N): Multiplet, o 4.1-4.2 ppm.

o Cycloheptyl Methylene (CHz): Series of multiplets, & 1.4-2.1 ppm (12H total).
Mass Spectrometry (LC-MS)

 lonization Mode: ESI (+)

o Expected Mass: [M+H]* = 252.11 (3°Cl isotope) and 254.11 (3’Cl isotope).

 Isotope Pattern: Distinct 3:1 ratio of M : M+2 peaks, confirming the presence of a single
chlorine atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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